Cas no 2227752-71-6 (rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid
• CAS No: 2227752-71-6
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5905921
• PubChem ID: 165476509
• Update Time: 2025-08-05

rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid
• rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-[(1E)-prop-1-en-1-yl]pyrrolidine-3-carboxylic acid
• 2227752-71-6
• EN300-1073419

• Inchi： 1S/C23H23NO4/c1-2-7-15-12-24(13-20(15)22(25)26)23(27)28-14-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h2-11,15,20-21H,12-14H2,1H3,(H,25,26)/b7-2+/t15-,20-/m1/s1
• InChI Key： SZSJFECIAKDJBE-RWGWIKKZSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@@H](C(=O)O)[C@H](/C=C/C)C1)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic Acid (CAS No. 2227752-71-6)

Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid (CAS No. 2227752-71-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a propenyl substituent on the pyrrolidine ring. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions. In the context of Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid, this group serves to protect the carboxylic acid functionality, allowing for selective functionalization at other sites of the molecule. The propenyl substituent, on the other hand, introduces a reactive double bond that can be utilized for further chemical modifications, such as conjugation with biomolecules or incorporation into more complex molecular architectures.

Recent research has highlighted the potential of this compound in various biological and medicinal applications. For instance, studies have shown that compounds with similar structural motifs exhibit promising activities as modulators of protein-protein interactions (PPIs), which are crucial for many cellular processes and disease pathways. The ability to modulate PPIs selectively can lead to the development of new drugs for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In addition to its potential as a therapeutic agent, Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid is also an important intermediate in the synthesis of more complex molecules. Its versatile reactivity and structural complexity make it a valuable building block for chemists working on the development of new materials and pharmaceuticals. For example, it can be used in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability.

The synthesis of Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid typically involves a multi-step process that includes the formation of the pyrrolidine ring, introduction of the Fmoc protecting group, and subsequent functionalization with the propenyl substituent. Advanced synthetic techniques such as transition metal-catalyzed reactions and organocatalysis have been employed to optimize these synthetic routes, leading to improved yields and purity levels.

One notable application of this compound is in the field of chemical biology, where it has been used to probe the interactions between small molecules and biological targets. For example, researchers have utilized derivatives of this compound to study the binding affinities and selectivities of various protein targets involved in signal transduction pathways. These studies have provided valuable insights into the mechanisms underlying disease processes and have guided the rational design of more potent and selective inhibitors.

Moreover, Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid has shown promise in preclinical studies as a lead compound for drug discovery. Its ability to modulate specific biological pathways without causing significant off-target effects makes it an attractive candidate for further development. Ongoing research is focused on optimizing its pharmacological properties, such as solubility, stability, and bioavailability, to enhance its therapeutic potential.

In conclusion, Rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid (CAS No. 2227752-71-6) is a multifunctional compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features and versatile reactivity make it an important tool for chemists and biologists working at the interface of chemistry and biology. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern scientific endeavors.